Cas no 57121-47-8 (2-ethynyl-1H-Imidazole)

• Product Name: 2-ethynyl-1H-Imidazole
• CAS No: 57121-47-8
• MF: C₅H₄N₂
• MW: 92.0986604690552
• CID: 1114202
• PubChem ID: 20076915
• Update Time: 2025-04-20

2-ethynyl-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-1H-Imidazole
• 2-imidazolylacetylene
• EN300-787626
• DIPJUMYFUATARL-UHFFFAOYSA-N
• AKOS006355666
• ethynylimidazole
• 57121-47-8

• Inchi： 1S/C5H4N2/c1-2-5-6-3-4-7-5/h1,3-4H,(H,6,7)
• InChI Key： DIPJUMYFUATARL-UHFFFAOYSA-N
• SMILES： N1C=CN=C1C#C

Computed Properties

• Exact Mass: 92.037448136g/mol
• Monoisotopic Mass: 92.037448136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 99.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 28.7Ų